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Compound of Interest

Compound Name: Sodium lactobionate

CAS No.: 27297-39-8

Cat. No.: B2936053

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

spectroscopic analysis of sodium lactobionate. The methods described herein are essential

for the qualitative and quantitative characterization of this important compound in research,

development, and quality control settings. The spectroscopic techniques covered include Mass

Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform

Infrared (FTIR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique for determining the molecular weight and

elucidating the structure of sodium lactobionate. High-Resolution Mass Spectrometry with

Electrospray Ionization (HRMS-ESI) is particularly well-suited for this purpose.

Application Note:
HRMS-ESI analysis of sodium lactobionate allows for precise mass determination, confirming

its elemental composition. In positive ion mode, the protonated molecule [M+H]⁺ is typically
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observed, while in negative ion mode, the deprotonated molecule [M-H]⁻ can be detected. The

high resolution of the technique enables the differentiation of sodium lactobionate from other

compounds with similar nominal masses.

Quantitative Data Summary:
Ion Observed m/z Theoretical m/z

[M+H]⁺ 381.1005 381.1009

[M+Na]⁺ 403.0824 403.0828

[M-H]⁻ 357.0927 357.0927

Experimental Protocol: HRMS-ESI
1. Sample Preparation:

Prepare a stock solution of sodium lactobionate in a suitable solvent (e.g., methanol or

water) at a concentration of 1 mg/mL.

Dilute the stock solution to a final concentration of 1-10 µg/mL with the mobile phase.

2. Instrumentation (Typical Parameters):

Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Ion Source: Electrospray Ionization (ESI).

Polarity: Positive and Negative ion modes.

Capillary Voltage: 3.5 - 4.5 kV.

Cone Voltage: 20 - 40 V.

Source Temperature: 100 - 150 °C.

Desolvation Temperature: 250 - 350 °C.

Desolvation Gas Flow: 600 - 800 L/hr.
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Mass Range: m/z 100 - 1000.

3. Data Acquisition and Analysis:

Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min.

Acquire the mass spectra in both positive and negative ion modes.

Process the data using the instrument's software to determine the accurate mass of the

observed ions.

Sample Preparation HRMS-ESI Analysis
Data Processing

Stock Solution (1 mg/mL) Working Solution (1-10 µg/mL)
Dilution

Mass Spectrometer
Infusion (5-10 µL/min)

Mass Spectra Data Analysis

Peak Identification
Accurate Mass Determination
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HRMS-ESI workflow for sodium lactobionate analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for the structural elucidation of sodium
lactobionate in solution. Both ¹H and ¹³C NMR provide detailed information about the chemical

environment of the hydrogen and carbon atoms, respectively.

Application Note:
¹H NMR of sodium lactobionate in D₂O reveals signals corresponding to the protons of the

galactose and gluconate moieties. The anomeric proton of the galactose unit typically appears

as a doublet at a distinct chemical shift. ¹³C NMR provides signals for each of the 12 carbon

atoms in the molecule, allowing for complete structural confirmation.
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Quantitative Data Summary: ¹³C NMR Chemical Shifts (in
D₂O)

Carbon Atom Chemical Shift (ppm)

C-1' 103.5

C-1 178.0

C-2 72.0

C-3 73.5

C-4 82.0

C-5 71.5

C-6 63.0

C-2' 72.5

C-3' 74.0

C-4' 69.0

C-5' 76.0

C-6' 61.5

Note: Chemical shifts are approximate and may vary slightly depending on the experimental

conditions.

Experimental Protocol: ¹H and ¹³C NMR
1. Sample Preparation:

Dissolve 10-20 mg of sodium lactobionate in 0.5-0.7 mL of deuterium oxide (D₂O).

Add a small amount of an internal standard if quantitative analysis is required (e.g., TSP or

DSS).

Transfer the solution to a 5 mm NMR tube.
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2. Instrumentation (Typical Parameters):

NMR Spectrometer: 300-600 MHz.

Solvent: D₂O.

Temperature: 25 °C.

¹H NMR Parameters:

Pulse Sequence: Standard single-pulse experiment.

Number of Scans: 16-64.

Relaxation Delay: 1-2 s.

¹³C NMR Parameters:

Pulse Sequence: Proton-decoupled single-pulse experiment.

Number of Scans: 1024-4096.

Relaxation Delay: 2-5 s.

3. Data Acquisition and Analysis:

Acquire the ¹H and ¹³C NMR spectra.

Process the spectra using appropriate software (e.g., applying Fourier transform, phase

correction, and baseline correction).

Integrate the signals in the ¹H spectrum for quantitative information and assign the peaks in

both spectra based on known chemical shifts and coupling patterns.
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NMR spectroscopy workflow for sodium lactobionate.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional

groups present in sodium lactobionate based on their characteristic vibrational frequencies.

Application Note:
The FTIR spectrum of sodium lactobionate exhibits characteristic absorption bands

corresponding to O-H, C-H, C=O (from the carboxylate group), and C-O stretching vibrations.

The broad O-H stretching band is indicative of the numerous hydroxyl groups in the molecule.

The strong absorption from the carboxylate group is a key identifier.

Quantitative Data Summary: Characteristic FTIR
Absorption Bands
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Wavenumber (cm⁻¹) Vibration Mode Functional Group

~3300 (broad) O-H stretch Hydroxyl groups

~2900 C-H stretch Aliphatic C-H

~1600 C=O stretch (asymmetric) Carboxylate

~1400 C=O stretch (symmetric) Carboxylate

~1100-1000 C-O stretch Alcohols, Ethers

Experimental Protocol: FTIR (KBr Pellet Method)
1. Sample Preparation:

Dry the sodium lactobionate sample and FTIR-grade potassium bromide (KBr) in an oven

to remove any moisture.

In an agate mortar, grind 1-2 mg of sodium lactobionate with approximately 100-200 mg of

KBr until a fine, homogeneous powder is obtained.

Transfer the powder to a pellet press and apply pressure to form a transparent or semi-

transparent pellet.

2. Instrumentation:

FTIR Spectrometer: A standard FTIR spectrometer.

Detector: DTGS or MCT detector.

Spectral Range: 4000 - 400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.

3. Data Acquisition and Analysis:

Place the KBr pellet in the sample holder of the FTIR spectrometer.
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Acquire a background spectrum of the empty sample compartment.

Acquire the sample spectrum.

The instrument software will automatically ratio the sample spectrum to the background

spectrum to produce the absorbance or transmittance spectrum.

Identify the characteristic absorption bands and assign them to the corresponding functional

groups.
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FTIR spectroscopy workflow using the KBr pellet method.

Ultraviolet-Visible (UV-Vis) Spectroscopy
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UV-Vis spectroscopy can be used for the quantitative analysis of sodium lactobionate,

particularly for determining its concentration in solution.

Application Note:
Sodium lactobionate does not possess a strong chromophore, and therefore, its UV

absorbance is expected to be in the lower UV region. A method for its quantitative analysis

would involve determining the wavelength of maximum absorbance (λmax) and creating a

calibration curve. This technique is valuable for routine concentration measurements in quality

control.

Experimental Protocol: Quantitative UV-Vis Analysis
1. Determination of λmax:

Prepare a solution of sodium lactobionate in deionized water (e.g., 100 µg/mL).

Scan the solution using a UV-Vis spectrophotometer over a wavelength range of 200-400 nm

to identify the wavelength of maximum absorbance (λmax).

2. Preparation of Standard Solutions:

Prepare a stock solution of sodium lactobionate of a known concentration (e.g., 1 mg/mL)

in deionized water.

From the stock solution, prepare a series of standard solutions of decreasing concentrations

(e.g., 10, 25, 50, 75, 100 µg/mL) by serial dilution.

3. Construction of Calibration Curve:

Measure the absorbance of each standard solution at the predetermined λmax using

deionized water as a blank.

Plot a graph of absorbance versus concentration.

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

correlation coefficient (R²). An R² value close to 1 indicates a good linear relationship.
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4. Analysis of Unknown Sample:

Prepare a solution of the unknown sample in the same solvent and ensure its absorbance

falls within the range of the calibration curve.

Measure the absorbance of the unknown sample at λmax.

Calculate the concentration of the unknown sample using the equation of the calibration

curve.

Method Development Calibration

Quantification

Scan for λmax (200-400 nm)

Measure Absorbance at λmax

Prepare Standard Solutions

Plot Calibration Curve

Calculate Concentration

Prepare Unknown Sample

Measure Absorbance of Unknown
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Workflow for quantitative analysis by UV-Vis spectroscopy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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